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1.0 Introduction

N,N-Diethyl-meta-toluamide, commonly known as DEET, is a highly effective and widely used

active ingredient in insect repellents.[1][2] It is considered the gold standard for topical

repellents and is used as a benchmark for comparing the efficacy of other compounds.[1][3] To

ensure product effectiveness and support registration claims, repellents must undergo rigorous,

standardized efficacy testing.[4][5] The purpose of these guidelines is to provide standardized

procedures for evaluating the repellency of DEET-based formulations against specific mosquito

species, ensuring that data generated across different laboratories is comparable and reliable.

[6] These protocols are based on internationally recognized guidelines from organizations such

as the World Health Organization (WHO) and the U.S. Environmental Protection Agency (EPA).

[4][7]

2.0 Quantitative Data Summary: DEET Protection Time

The efficacy of DEET, often measured as Complete Protection Time (CPT), varies significantly

based on its concentration, the mosquito species, and the test methodology. The following

table summarizes data from various laboratory and field studies.
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Mosquito
Species

DEET
Concentration
(%)

Test Method
Mean
Protection
Time (CPT)

Reference

Aedes aegypti 5%

Laboratory

(Human

Subjects)

~8.0 - 9.3 hours

(481-561 min)
[8]

Aedes aegypti 20% Arm-in-Cage
~3.0 hours (180

min)
[3][9]

Aedes aegypti 23.8% Arm-in-Cage
~5.0 hours

(301.5 min)
[9]

Anopheles

gambiae

Not Specified

(Field)

Field Study

(HLC)

Half-life of 2.9

hours
[10]

Anopheles

gambiae
20%

Field Study

(HLC)
~8.0 hours [11]

Anopheles spp.

(General)
Not Specified

Literature

Review
4 - 10 hours [12]

Culex

quinquefasciatus
20% Arm-in-Cage ~6.0 hours [3][9]

General

Guidance
20% General Use 1 - 3 hours [13]

General

Guidance
30% General Use Up to 6 hours [13]

General

Guidance
50% General Use Up to 12 hours [13]

3.0 Experimental Protocol: Laboratory Arm-in-Cage Method

The Arm-in-Cage (AIC) test is the most common laboratory method for evaluating the efficacy

of topical repellents.[1][14][15] It provides a direct measure of protection time under controlled

conditions. This protocol is harmonized with WHO and EPA (OPPTS 810.3700) guidelines.[4]

[7][15]
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3.1 Objective To determine the Complete Protection Time (CPT) afforded by a DEET

formulation against host-seeking female mosquitoes in a laboratory setting.[7][14]

3.2 Principle A human volunteer's forearm, treated with a standardized dose of a repellent

formulation, is exposed to a caged population of mosquitoes at regular intervals. The time from

application until the repellent fails to protect against a confirmed mosquito bite is recorded as

the CPT.[14][15][16]

3.3 Materials and Equipment

Test Cages (e.g., 40x40x40 cm)[15]

Stock of laboratory-reared, host-seeking female mosquitoes

DEET formulation and a control substance (e.g., ethanol or the formulation's vehicle)

Micropipette or syringe for precise application

Latex or nitrile gloves

Stopwatch

Environmental chamber or room with controlled temperature (27±2°C) and relative humidity

(80±10%)

3.4 Test Subjects (Human Volunteers)

Subjects should be healthy adults who have provided informed consent.[17]

All protocols must be approved by a relevant Institutional Review Board (IRB).[18]

Subjects should avoid using fragrances, lotions, or medicated creams on the day of testing.

A defined area of the forearm (e.g., between wrist and elbow) is used for application. The

hand is protected by a glove.[16]

3.5 Test Organisms (Mosquitoes)
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Use laboratory-reared, nulliparous female mosquitoes, typically 5-10 days old.[3][9]

Recommended species include key vectors such as Aedes aegypti, Anopheles gambiae, and

Culex quinquefasciatus.[15][19]

Mosquitoes should be starved for at least 12 hours prior to the test but have access to water.

[19]

A sufficient number of host-seeking females (e.g., 200 per cage) should be used.[14][15]

3.6 Detailed Procedure

Preparation: Label test cages and place the required number of female mosquitoes inside.

Allow them to acclimate to the test environment.

Control Test: Before applying the repellent, the volunteer exposes an untreated forearm to a

control cage for 60 seconds to confirm the avidity (host-seeking behavior) of the mosquitoes.

A minimum number of landings or bites (e.g., 5-10 in 30 seconds) must be observed to

proceed.

Repellent Application: Apply a precise, uniform dose of the DEET formulation to the

designated area on the volunteer's forearm. A standard application rate is 1.0 mL per 600

cm² or 0.002 g/cm².[3][9] The other arm can be used as an untreated control or for testing a

different formulation.

Initial Exposure: Thirty minutes after application, the volunteer inserts the treated forearm

into the test cage for a fixed period (e.g., 3 minutes).

Observation: During the exposure period, the volunteer and an observer watch for any

mosquito landings or probing attempts.

Subsequent Exposures: The exposure is repeated every 30 minutes until the test endpoint is

reached.[14][15]

Endpoint Definition: The test ends at the first "confirmed bite." A confirmed bite is typically

defined as one bite followed by a second bite within the same or the next 30-minute
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exposure period.[15] The time from the initial application to this first confirmed bite is the

CPT.[14]

Duration: The test continues for a maximum of 8-12 hours or until the endpoint is reached.

[13][14]

3.7 Data Analysis The primary metric is the mean CPT calculated from all test subjects.

Statistical analysis (e.g., t-tests or ANOVA) can be used to compare the efficacy of different

DEET concentrations or formulations.

4.0 Visualizations

4.1 Experimental Workflow: Arm-in-Cage Protocol

Phase 1: Preparation

Phase 2: Execution

Phase 3: Endpoint & Analysis
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Caption: Experimental workflow for the Arm-in-Cage (AIC) repellency test.
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4.2 Logical Relationships: Factors Influencing Repellent Efficacy

Chemical Factors Biological Factors Environmental Factors Application Factors

Repellent Efficacy
(e.g., Protection Time)

Active Ingredient
(e.g., DEET)

Concentration (%)

Formulation Type
(Lotion, Spray, etc.)

Mosquito Species
& Strain

Mosquito Age &
Physiological State

Individual Host Chemistry
(Human Attractiveness)

Temperature & Humidity

Airflow (Wind)

Time of Day

Application Uniformity

Abrasion / Rubbing

Sweating / Washing

Click to download full resolution via product page

Caption: Key factors that influence the overall efficacy of a topical repellent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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